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Compound of Interest

Compound Name: 2,4-Dinitrobenzaldehyde

Cat. No.: B114715 Get Quote

Essential Safety and Handling Guide for 2,4-
Dinitrobenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,4-Dinitrobenzaldehyde (CAS No. 528-75-6). Adherence to these

guidelines is critical for ensuring the safety of all laboratory personnel and minimizing

environmental impact. This information is intended for researchers, scientists, and drug

development professionals.

Chemical Properties and Hazards

2,4-Dinitrobenzaldehyde is a yellow crystalline powder.[1] It is recognized as a hazardous

substance, classified as an irritant to the skin, eyes, and respiratory system, and is harmful if

swallowed.[1][2][3][4][5] It may also cause sensitization by skin contact.[2][6] Due to its

dinitroaromatic structure, it may pose an explosion risk if subjected to shock or heated rapidly

and uncontrollably.[2]
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Property Value

Molecular Formula C₇H₄N₂O₅[4][7][8]

Molecular Weight 196.12 g/mol [4][7]

Appearance Brown or yellow crystalline powder/solid[1][7]

Melting Point 65-71 °C (149-160 °F)[5][7][8]

Boiling Point 190 °C (374 °F) at 10 mmHg[7][8]

Personal Protective Equipment (PPE)
A systematic approach to safety is crucial when working with 2,4-Dinitrobenzaldehyde. The

following personal protective equipment is mandatory.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with side

shields or Goggles

Must be worn at all times in the

laboratory, conforming to

EN166 (EU) or OSHA 29 CFR

1910.133 (US) standards.[1][7]

Face Protection Face Shield

Recommended when there is

a risk of splashing or dust

generation.[1]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Gloves must be

inspected for integrity before

each use and disposed of

properly after handling the

chemical.[1]

Body Protection Laboratory Coat

Should be fully buttoned to

provide a barrier against

accidental contact.[1]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

there is a risk of inhaling dust.

[1][5][7]

Operational Plan: Safe Handling and Disposal
Standard Operating Procedure

Preparation: Before handling, ensure that an appropriate emergency eyewash station and

safety shower are readily accessible.[9] All personnel must be trained on the hazards and

safe handling procedures for 2,4-Dinitrobenzaldehyde.

Handling:
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Always handle the substance in a well-ventilated area, preferably within a chemical fume

hood.[2][3]

Avoid the formation of dust.[3][7] Use a spatula or other appropriate tool to carefully

transfer the desired amount of the chemical.[1]

Avoid all personal contact, including inhalation.[2] Do not eat, drink, or smoke in the

handling area.[2]

Keep the container tightly closed when not in use.[1][7]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[2][3]

Clean the work area and any equipment used, collecting all residues for proper disposal.

Remove and properly dispose of contaminated PPE.[1]

Disposal Plan
All waste containing 2,4-Dinitrobenzaldehyde must be treated as hazardous waste.

Waste Segregation: Do not mix 2,4-Dinitrobenzaldehyde waste with other chemical waste

unless compatibility is confirmed.

Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,

in a clearly labeled, sealed, and appropriate container for hazardous waste.[1][2][10]

Disposal: Dispose of the hazardous waste through a licensed contractor, following all local,

state, and federal regulations.[6][10]

Emergency Procedures: Exposure and Spills
Immediate action is vital in case of accidental exposure or a spill.

First Aid Measures
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Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][7] Seek immediate

medical attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected skin area with plenty of

soap and water for at least 15 minutes.[2][7]

Seek medical attention if irritation develops or

persists.[2]

Inhalation

Move the exposed person to fresh air at once.[7]

[11] If breathing is difficult or has stopped,

provide artificial respiration.[11] Seek immediate

medical attention.[7]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink plenty of water.[3][7] Seek

immediate medical attention.[2]

Spill Response
Minor Spills:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust generation,

and place it into a labeled container for hazardous waste disposal.[7]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area and prevent entry.
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Alert your institution's emergency response team and/or local fire department.[2][9]

Only trained personnel with appropriate respiratory and personal protection should handle

the cleanup.

Process Visualizations
The following diagrams illustrate the key operational and emergency workflows for handling

2,4-Dinitrobenzaldehyde.
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Caption: Step-by-step workflow for the safe handling and disposal of 2,4-
Dinitrobenzaldehyde.
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Caption: Immediate first aid procedures for exposure to 2,4-Dinitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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